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Compound of Interest

Compound Name: SUN11602

Cat. No.: B1682717 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the proper

disposal of SUN11602, a bFGF mimetic. While a specific Safety Data Sheet (SDS) for

SUN11602 is not publicly available, this document outlines the core safety and logistical

considerations for managing this compound as chemical waste, based on information for the

compound and general best practices for small molecule kinase inhibitors.[1][2][3] Researchers

must always consult their institution's Environmental Health and Safety (EHS) department for

specific regulations.[1][2]

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to handle SUN11602 with care to

minimize risks.

Personal Protective Equipment (PPE):

Lab coat

Safety glasses with side shields or goggles

Chemical-resistant gloves

Ventilation:
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All handling of the solid compound and preparation of solutions should be performed in a

certified chemical fume hood to prevent the inhalation of dust or aerosols.

Storage and Stability
Proper storage is critical to maintaining the integrity of SUN11602 and ensuring safety.

Storage Condition Duration

Powder at -20°C 3 years

Powder at 4°C 2 years

In solvent at -80°C 2 years

In solvent at -20°C 1 year

Data sourced from MedchemExpress and Probechem.

Step-by-Step Disposal Procedure for SUN11602
The disposal of SUN11602 must be managed as hazardous chemical waste. The following

workflow outlines the proper disposal process in a laboratory setting.

1. Waste Identification and Classification:

All unused or expired SUN11602, in both solid and solution form, must be classified as

hazardous chemical waste.

Any materials that have come into direct contact with SUN11602, such as pipette tips, tubes,

vials, and gloves, are also considered hazardous waste.

2. Waste Segregation and Collection:

Solid Waste: Collect all disposable items contaminated with SUN11602 (e.g., pipette tips,

microfuge tubes, gloves, bench paper) in a designated, durable, and clearly labeled

hazardous waste bag or container.
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Liquid Waste: Collect all solutions containing SUN11602 (e.g., dissolved in DMSO) in a

dedicated, leak-proof, and chemically compatible hazardous waste container. Never dispose

of these solutions down the drain. Be mindful of solvent compatibility; halogenated and non-

halogenated solvent waste streams should generally be collected separately.

Empty Containers: The original container of the compound, even if empty, should be treated

as hazardous waste. For acutely toxic substances, it is recommended to triple-rinse the

container with a suitable solvent, collecting the rinsate as liquid hazardous waste.

3. Labeling and Documentation:

Affix a hazardous waste label to the container as soon as the first item of waste is added.

The label must clearly state the full chemical name ("SUN11602"), the solvent(s) and

estimated concentration if in solution, and the date of accumulation. Avoid using

abbreviations.

4. Storage of Waste:

Store sealed waste containers in a designated and secure satellite accumulation area within

the laboratory, away from general lab traffic.

This area should have secondary containment to prevent spills.

5. Scheduling Waste Pickup:

Once the waste container is full or the experiment is complete, contact your institution's EHS

or hazardous waste management office to schedule a pickup.

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1682717#sun11602-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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